Cas no 117452-93-4 (2-(3-methyloxetan-3-yl)acetonitrile)
117452-93-4 structure
Product Name:2-(3-methyloxetan-3-yl)acetonitrile
CAS No:117452-93-4
MF:C6H9NO
MW:111.141761541367
MDL:MFCD09842438
CID:2625120
PubChem ID:18993722
Update Time:2025-04-21
2-(3-methyloxetan-3-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methyloxetan-3-yl)acetonitrile
- 3-OXETANEACETONITRILE, 3-METHYL-
- 2-(3-Methyl-3-oxetanyl)acetonitrile
- 117452-93-4
- AS-41704
- MFCD09842438
- DTXSID10597198
- (3-Methyloxetan-3-yl)acetonitrile
- CS-0133585
- EN300-317819
- DB-112654
- SCHEMBL1257740
- SY219107
- AKOS006310135
- 831-801-0
-
- MDL: MFCD09842438
- Inchi: 1S/C6H9NO/c1-6(2-3-7)4-8-5-6/h2,4-5H2,1H3
- InChI Key: WQTGTYASEFLGEH-UHFFFAOYSA-N
- SMILES: O1CC(C)(CC#N)C1
Computed Properties
- Exact Mass: 111.068413911g/mol
- Monoisotopic Mass: 111.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 33Ų
2-(3-methyloxetan-3-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449043033-1g |
2-(3-Methyloxetan-3-yl)acetonitrile |
117452-93-4 | 95% | 1g |
$731.16 | 2023-09-04 | |
| TRC | M221593-25mg |
2-(3-Methyloxetan-3-yl)acetonitrile |
117452-93-4 | 25mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M221593-50mg |
2-(3-Methyloxetan-3-yl)acetonitrile |
117452-93-4 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M221593-250mg |
2-(3-Methyloxetan-3-yl)acetonitrile |
117452-93-4 | 250mg |
$ 365.00 | 2022-06-04 | ||
| abcr | AB489948-1 g |
2-(3-Methyloxetan-3-yl)acetonitrile; . |
117452-93-4 | 1g |
€702.60 | 2023-06-15 | ||
| Chemenu | CM285944-1g |
2-(3-Methyloxetan-3-yl)acetonitrile |
117452-93-4 | 95%+ | 1g |
$656 | 2023-03-07 | |
| Enamine | EN300-317819-50mg |
2-(3-methyloxetan-3-yl)acetonitrile |
117452-93-4 | 95.0% | 50mg |
$90.0 | 2022-10-09 | |
| Enamine | \nEN300-317819-50mg |
2-(3-methyloxetan-3-yl)acetonitrile |
117452-93-4 | 95.0% | 50mg |
$90.0 | 2022-10-09 | |
| Enamine | \nEN300-317819-100mg |
2-(3-methyloxetan-3-yl)acetonitrile |
117452-93-4 | 95.0% | 100mg |
$134.0 | 2022-10-09 | |
| Enamine | \nEN300-317819-250mg |
2-(3-methyloxetan-3-yl)acetonitrile |
117452-93-4 | 95.0% | 250mg |
$192.0 | 2022-10-09 |
2-(3-methyloxetan-3-yl)acetonitrile Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
117452-93-4 (2-(3-methyloxetan-3-yl)acetonitrile) Related Products
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- 1783497-01-7(2-(3-Ethyloxetan-3-yl)acetonitrile)
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- 1780652-33-6(2-Oxaspiro[3.3]heptane-6-carbonitrile)
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- 1350636-97-3(2-(Oxetan-3-yl)acetonitrile)
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